Cas no 106336-36-1 (1,2-Pentanediol, 5-(4-chlorophenyl)-)

• Product Name: 1,2-Pentanediol, 5-(4-chlorophenyl)-
• CAS No: 106336-36-1
• MF: C₁₁H₁₅ClO₂
• MW: 214.688602685928
• CID: 1176764
• Update Time: 2024-08-05

1,2-Pentanediol, 5-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Pentanediol, 5-(4-chlorophenyl)-

• Inchi： 1S/C11H15ClO2/c12-10-6-4-9(5-7-10)2-1-3-11(14)8-13/h4-7,11,13-14H,1-3,8H2
• InChI Key： JEYZSNIKKIHEBL-UHFFFAOYSA-N
• SMILES： C(O)C(O)CCCC1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 214.07615

Experimental Properties

• Density: 1.198±0.06 g/cm3(Predicted)
• Boiling Point: 360.6±32.0 °C(Predicted)
• PSA: 40.46
• pka: 14.39±0.20(Predicted)